Cas no 2138535-85-8 (N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide)

• Product Name: N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide
• CAS No: 2138535-85-8
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 6499013
• PubChem ID: 165511832
• Update Time: 2025-06-14

N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1168048
• N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide
• 2138535-85-8

• Inchi： 1S/C13H17N3O4S/c17-16(18)10-2-4-11(5-3-10)21(19,20)15-9-13-6-1-7-14-12(13)8-13/h2-5,12,14-15H,1,6-9H2
• InChI Key： LGDHURDFAAEORD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC12CCCNC1C2)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Additional information on N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide

Research Brief on N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide (CAS: 2138535-85-8)

In recent years, the compound N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide (CAS: 2138535-85-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique bicyclic structure and nitrobenzene moiety, has shown promising potential in various therapeutic applications. The compound's structural features suggest it may interact with specific biological targets, making it a subject of intense research for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide. One notable area of investigation is its potential as an enzyme inhibitor, particularly in pathways relevant to inflammatory and oncological diseases. Preliminary in vitro assays have demonstrated its ability to modulate key enzymatic activities, though further validation is required to confirm its specificity and efficacy in more complex biological systems.

The synthesis and optimization of N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide have also been explored. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and ensure its structural integrity.

In addition to its therapeutic potential, the compound's pharmacokinetic properties are under scrutiny. Early-stage ADME (Absorption, Distribution, Metabolism, and Excretion) studies have provided insights into its bioavailability and metabolic stability. These findings are essential for guiding future formulation strategies and dosing regimens in potential clinical applications.

Despite the promising data, challenges remain in the development of N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide. Issues such as solubility, toxicity, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, N-({2-azabicyclo[4.1.0]heptan-6-yl}methyl)-4-nitrobenzene-1-sulfonamide represents a compelling candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities warrant continued exploration, with the aim of unlocking its full therapeutic potential. Future research should focus on advancing the compound through preclinical development and addressing the existing challenges to pave the way for clinical trials.